2,3,4-Tri-O-acetyl-1-azido-1-deoxy-b-D-arabinopyranosyl cyanide

Specification

• CAS No.: 168567-91-7
• Molecular Formula: C12H14N4O7
• Molecular Weight: 326.26 g/mol
• IUPAC Name: [(3R,4R,5S,6S)-4,5-diacetyloxy-6-azido-6-cyanooxan-3-yl] acetate
• Standard InChI: InChI=1S/C12H14N4O7/c1-6(17)21-9-4-20-12(5-13,15-16-14)11(23-8(3)19)10(9)22-7(2)18/h9-11H,4H2,1-3H3/t9-,10-,11+,12+/m1/s1
• Standard InChI Key: MNQOBHCPCLXJGP-WYUUTHIRSA-N
• Isomeric SMILES: CC(=O)O[C@@H]1CO[C@]([C@H]([C@@H]1OC(=O)C)OC(=O)C)(C#N)N=[N+]=[N-]
• SMILES: CC(=O)OC1COC(C(C1OC(=O)C)OC(=O)C)(C#N)N=[N+]=[N-]
• Canonical SMILES: CC(=O)OC1COC(C(C1OC(=O)C)OC(=O)C)(C#N)N=[N+]=[N-]

Introduction

2,3,4-Tri-O-acetyl-1-azido-1-deoxy-b-D-arabinopyranosyl cyanide is a synthetic carbohydrate compound with the CAS number 168567-91-7. It is primarily used in research and development, particularly in the fields of carbohydrate chemistry and proteomics. This compound is modified with acetyl groups at the 2, 3, and 4 positions of the sugar ring and features an azido group at the 1 position, along with a cyanide group.

Applications and Modifications

This compound is used in the synthesis of oligosaccharides and polysaccharides. It can be further modified through fluorination, methylation, and glycosylation, which enhances its solubility in water and expands its utility in various biochemical applications.

Research Findings

Research involving 2,3,4-Tri-O-acetyl-1-azido-1-deoxy-b-D-arabinopyranosyl cyanide often focuses on its role in carbohydrate synthesis and modification. These modifications can lead to improved solubility and functionality in biological systems, making it a valuable tool in proteomics and glycochemistry research.

Safety and Handling

This compound is not classified as hazardous but should be handled by technically qualified personnel. It is intended for research and development purposes only and is not suitable for use in food, cosmetics, drugs, or consumer products unless explicitly stated otherwise.